Cas no 51264-61-0 (Pentanediamide, 2,4-dibenzoyl-N,N'-diphenyl-)

51264-61-0 structure
Product name:Pentanediamide, 2,4-dibenzoyl-N,N'-diphenyl-
Pentanediamide, 2,4-dibenzoyl-N,N'-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- Pentanediamide, 2,4-dibenzoyl-N,N'-diphenyl-
- 2,4-dibenzoyl-N,N'-diphenylpentanediamide
- DTXSID50515018
- 2,4-Dibenzoyl-N~1~,N~5~-diphenylpentanediamide
- 51264-61-0
-
- Inchi: InChI=1S/C31H26N2O4/c34-28(22-13-5-1-6-14-22)26(30(36)32-24-17-9-3-10-18-24)21-27(29(35)23-15-7-2-8-16-23)31(37)33-25-19-11-4-12-20-25/h1-20,26-27H,21H2,(H,32,36)(H,33,37)
- InChI Key: LVOWHSNCTQJBIN-UHFFFAOYSA-N
- SMILES: C1=CC=C(NC(C(C(C2=CC=CC=C2)=O)CC(C(C2=CC=CC=C2)=O)C(NC2=CC=CC=C2)=O)=O)C=C1
Computed Properties
- Exact Mass: 490.18938
- Monoisotopic Mass: 490.18925731g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 37
- Rotatable Bond Count: 10
- Complexity: 708
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 92.3Ų
- XLogP3: 6.5
Experimental Properties
- PSA: 92.34
Pentanediamide, 2,4-dibenzoyl-N,N'-diphenyl- Related Literature
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Yuxi Liu,Xiaoming Qiu,Xiaobin Liu,Yongchang Liu,Li-Zhen Fan J. Mater. Chem. A, 2018,6, 8750-8756
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Mahesh Shidore,Jatin Machhi,Prashant Murumkar,Mahesh Barmade,Jigar Thanki,Mange Ram Yadav RSC Adv., 2015,5, 91908-91921
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G. Gomathi,T. Srinivasan,D. Velmurugan,R. Gopalakrishnan RSC Adv., 2015,5, 44742-44748
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P. Rogelio Escamilla,Yanming Shen,Quanjuan Zhang,Derek S. Hernandez,Cecil J. Howard,Daria Y. Filonov,Alexander V. Kinev,Jason B. Shear,Eric V. Anslyn Chem. Sci., 2020,11, 1394-1403
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Hidetoshi Hayashi,Hiroshi Sonoda,Kouki Fukumura,Teruyuki Nagata Chem. Commun., 2002, 1618-1619
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Rohit Chand,Saipriya Ramalingam,Suresh Neethirajan Nanoscale, 2018,10, 8217-8225
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Fang Tian,Xiao-Nian Li,Lin Peng,Li-Xin Wang Org. Biomol. Chem., 2015,13, 6371-6379
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8. A cancer cell membrane-encapsulated MnO2 nanoreactor for combined photodynamic-starvation therapy†Wei Pan,Yegang Ge,Zhengze Yu,Ping Zhou,Bingjie Cui,Na Li,Bo Tang Chem. Commun., 2019,55, 5115-5118
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Gangji Yi,Huihui Cui,Chunyang Zhang,Wen Zhao,Lei Chen,Yi-Quan Zhang,Xue-Tai Chen,You Song,Aihua Yuan Dalton Trans., 2020,49, 2063-2067
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